Cas no 1024741-95-4 (4-bromo-3-methyltriazolo[1,5-a]pyridine)

• Product Name: 4-bromo-3-methyltriazolo[1,5-a]pyridine
• CAS No: 1024741-95-4
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 1133509
• PubChem ID: 50999163
• Update Time: 2025-10-28

4-bromo-3-methyltriazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-methyltriazolo[1,5-a]pyridine
• 4-BROMO-3-METHYL-[1,2,3]TRIAZOLO[1,5-A]PYRIDINE
• 4-Bromo-3-methyl[1,2,3]triazolo[1,5-a]pyridine
• 1024741-95-4
• DB-316357
• SY319793
• AKOS022690942
• MFCD11501239
• DTXSID80679435

• Inchi： 1S/C7H6BrN3/c1-5-7-6(8)3-2-4-11(7)10-9-5/h2-4H,1H3
• InChI Key： RMCHLDIYKXARCT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C1=C(C)N=N2

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 212.05g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 4-bromo-3-methyltriazolo[1,5-a]pyridine

Comprehensive Overview of 4-bromo-3-methyltriazolo[1,5-a]pyridine (CAS No. 1024741-95-4)

4-bromo-3-methyltriazolo[1,5-a]pyridine (CAS No. 1024741-95-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the triazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromine substituent at the 4-position and a methyl group at the 3-position enhances its reactivity, making it a valuable intermediate in organic synthesis.

In recent years, the demand for 4-bromo-3-methyltriazolo[1,5-a]pyridine has surged, driven by its applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and infectious disease treatments. The compound's CAS No. 1024741-95-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern chemistry.

One of the key advantages of 4-bromo-3-methyltriazolo[1,5-a]pyridine is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry. The bromine atom serves as an excellent leaving group, facilitating efficient functionalization of the triazolopyridine core. This property has made the compound a staple in laboratories focused on high-throughput screening and fragment-based drug design.

From an industrial perspective, 4-bromo-3-methyltriazolo[1,5-a]pyridine is synthesized through multi-step processes involving cyclization and halogenation. Optimizing its production has become a topic of interest, especially with the rise of green chemistry initiatives. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing the broader demand for sustainable chemical synthesis.

The compound's stability under various conditions also makes it suitable for material science applications. For instance, its incorporation into organic electronic materials has been investigated for developing advanced sensors and optoelectronic devices. This aligns with the increasing interest in functional materials for renewable energy and smart technologies.

In summary, 4-bromo-3-methyltriazolo[1,5-a]pyridine (CAS No. 1024741-95-4) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity profile continue to inspire innovations across scientific disciplines, making it a subject of ongoing research and commercial interest.